![molecular formula C17H23N3O4S B2487431 Ethyl 1-(7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carbonyl)piperidine-3-carboxylate CAS No. 1396858-63-1](/img/structure/B2487431.png)
Ethyl 1-(7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carbonyl)piperidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule, likely used in advanced organic chemistry or pharmaceutical research. It contains several functional groups, including a piperidine ring, a thiazine ring, and an ester group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the piperidine ring might be formed through a cyclization reaction, while the thiazine ring could be formed through a condensation reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine its structure .Chemical Reactions Analysis
This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the ester group could be hydrolyzed to form a carboxylic acid and an alcohol .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Scientific Research Applications
- Ethyl 1-(7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carbonyl)piperidine-3-carboxylate has been investigated for its antimicrobial potential. Researchers explore its efficacy against bacteria, fungi, and other pathogens. Studies may involve in vitro assays, animal models, or clinical trials .
- The compound’s structure suggests potential anticancer activity. Scientists evaluate its effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Mechanistic studies may focus on specific pathways or receptors .
- Researchers use computational methods to predict the compound’s biological activity based on its chemical structure. QSAR models help identify key structural features influencing antimicrobial or anticancer effects .
- Chemists explore efficient synthetic routes to prepare this compound. Optimization studies aim to enhance yields, reduce steps, and minimize waste. Novel synthetic strategies contribute to green chemistry and drug development .
- Ethyl 1-(7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carbonyl)piperidine-3-carboxylate serves as a potential lead compound. Medicinal chemists modify its structure to improve potency, selectivity, and pharmacokinetic properties. Molecular docking studies guide modifications .
- Scientists investigate the compound’s interactions with specific biological targets (enzymes, receptors, etc.). Assays reveal its binding affinity, mechanism of action, and potential therapeutic applications .
- Pharmacologists assess how the compound is absorbed, distributed, metabolized, and excreted in vivo. Toxicity studies evaluate safety profiles, potential side effects, and dose-dependent effects .
- Researchers explore the synthesis of natural product-inspired derivatives using this scaffold. By modifying functional groups, they aim to enhance bioactivity or create novel compounds .
Antimicrobial Activity
Anticancer Properties
QSAR (Quantitative Structure-Activity Relationship) Studies
Synthetic Methodology and Optimization
Drug Design and Lead Optimization
Biological Assays and Target Identification
Pharmacokinetics and Toxicity Studies
Natural Product Derivatives
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl 1-(7-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carbonyl)piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4S/c1-3-24-16(23)12-5-4-6-19(8-12)15(22)13-9-20-14(21)11(2)7-18-17(20)25-10-13/h7,12-13H,3-6,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIVFYTDHDMMBNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)C2CN3C(=O)C(=CN=C3SC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carbonyl)piperidine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.